Cas no 111514-44-4 (4H-1-Benzopyran-4-one, 3-(acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-8-methoxy- , (2R-trans)-)

• Product Name: 4H-1-Benzopyran-4-one, 3-(acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-8-methoxy- , (2R-trans)-
• CAS No: 111514-44-4
• MF: C₁₈H₁₆O₈
• MW: 360.314846038818
• CID: 4436595
• Update Time: 2025-04-24

4H-1-Benzopyran-4-one, 3-(acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-8-methoxy- , (2R-trans)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 3-(acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-8-methoxy- , (2R-trans)-

• Inchi： 1S/C18H16O8/c1-8(19)25-16-12(22)7-11(21)13-14(23)18(24-2)15(26-17(13)16)9-3-5-10(20)6-4-9/h3-7,15,18,20-22H,1-2H3
• InChI Key： PTBOSEXWRMZMFM-UHFFFAOYSA-N
• SMILES： COC1C(=O)C2C(=C(C(=CC=2O)O)OC(=O)C)OC1C1C=CC(O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• XLogP3: 0.738

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 3-O-methylated flavonoids